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Compound of Interest

Compound Name: Fluconazole mesylate

Cat. No.: B1139313 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) for the quality control and purity testing of fluconazole mesylate.

Frequently Asked Questions (FAQs)
Q1: What are the primary analytical methods for fluconazole mesylate quality control?

A1: The primary analytical methods for the quality control of fluconazole mesylate are High-

Performance Liquid Chromatography (HPLC) and Ultraviolet-Visible (UV-Vis)

Spectrophotometry.[1][2][3] HPLC is predominantly used for assay, identification, and the

determination of related substances (impurities).[4][5] UV-Vis spectrophotometry is a simpler

and more cost-effective method often employed for quantification in dissolution testing and for

routine assays.[1]

Q2: What are the typical pharmacopeial acceptance criteria for fluconazole assay and

impurities?

A2: According to the United States Pharmacopeia (USP) and European Pharmacopoeia (EP),

fluconazole drug substance typically must contain not less than 98.0% and not more than

102.0% of C13H12F2N6O, calculated on a dried basis.[6] The acceptance criteria for related

substances are specified in the respective monographs, with limits for individual and total

impurities.[6][7]
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Fluconazole Assay and Impurity Acceptance Criteria (Pharmacopeial General Limits)

Test Parameter USP Acceptance Criteria EP Acceptance Criteria

Assay 98.0% - 102.0% (dried basis)
99.0% - 101.0% (dried

substance)

Impurity A Specified limit Specified limit

Impurity B Specified limit Specified limit

Impurity C Specified limit Specified limit

Any Unspecified Impurity Specified limit Specified limit

Total Impurities Specified limit Specified limit

Note: Specific limits for impurities can vary and the official monograph should always be

consulted.

Q3: What is the mechanism of action of fluconazole?

A3: Fluconazole is a triazole antifungal agent that works by inhibiting the fungal cytochrome

P450 enzyme, lanosterol 14-α-demethylase.[8][9][10] This enzyme is a critical component of

the ergosterol biosynthesis pathway. By inhibiting this enzyme, fluconazole disrupts the

synthesis of ergosterol, a vital component of the fungal cell membrane. This leads to increased

membrane permeability, leakage of cellular contents, and ultimately, the inhibition of fungal

growth.[8][11]
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Start Dissolution Test

Set up Apparatus 2:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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